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Compound of Interest

Compound Name: 4-Methoxysalicylic Acid

Cat. No.: B149866 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and detailed operational and disposal plans for 4-
Methoxysalicylic Acid, ensuring a secure laboratory environment.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 4-
Methoxysalicylic Acid.

Property Value

Molecular Formula C₈H₈O₄[1][2]

Molecular Weight 168.15 g/mol [1][2]

Appearance Off-white to beige powder/crystalline solid.[1][3]

Melting Point 158-159 °C[1]

Boiling Point 217.07 °C (estimate)[1]

Solubility
Soluble in Methanol and DMSO (33 mg/mL).

Slightly soluble in water.[3][4][5]

pKa 3.22 ± 0.10 (Predicted)[3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure to 4-Methoxysalicylic Acid.

The following table outlines the recommended PPE for handling this compound.
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Standard safety glasses are

insufficient. Chemical safety

goggles provide a seal around

the eyes to protect against

dust particles. A face shield

should be worn over goggles

when handling larger

quantities or when there is a

significant risk of splashing.

Hand Protection

Chemical-resistant nitrile

gloves (minimum 5-mil

thickness)

While specific breakthrough

times for 4-Methoxysalicylic

Acid are not readily available,

nitrile gloves offer good

resistance to a range of

chemicals, including weak

acids.[6][7][8] For incidental

contact, a minimum thickness

of 5-mil is recommended. If

prolonged contact is

anticipated, double-gloving is

advised. Gloves should be

inspected before each use and

changed immediately if

contaminated.

Body Protection
Chemical-resistant laboratory

coat

A lab coat, preferably one that

is chemical-resistant, should

be worn and fully buttoned.

Ensure the material is

appropriate for the solvents

being used in the procedure.

Respiratory Protection NIOSH-approved air-purifying

respirator with P95 or P100

particulate filters

A respirator is required when

handling the powder outside of

a certified chemical fume hood
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or when dust generation is

likely.[9][10][11] For this

organic acid powder, a half-

mask or full-face respirator

equipped with P95 (95%

efficient) or P100 (99.97%

efficient) particulate filters is

recommended.

Operational Plan: Experimental Protocol for
Weighing and Dissolving
This protocol provides a step-by-step guide for safely weighing and dissolving solid 4-
Methoxysalicylic Acid in a laboratory setting.

1. Preparation:

Ensure a certified chemical fume hood is operational.

Cover the work surface within the fume hood with disposable absorbent bench paper.

Assemble all necessary equipment (e.g., analytical balance, glassware, spatulas, weighing

paper/boat, and solvent) and place them inside the fume hood.

Don the appropriate PPE as detailed in the table above.

2. Weighing the Compound:

All weighing operations must be performed inside the chemical fume hood to contain any

airborne powder.[12][13][14]

Place a clean, appropriately sized weigh boat or a piece of creased weighing paper on the

analytical balance and tare the balance.

Carefully open the container of 4-Methoxysalicylic Acid.
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Using a clean, dedicated spatula, gently transfer the desired amount of powder onto the

weigh boat. Avoid creating dust by handling the powder with slow and deliberate movements.

[12]

Once the desired mass is obtained, securely close the primary container of 4-
Methoxysalicylic Acid.

3. Dissolving the Compound:

Carefully transfer the weighed powder from the weigh boat into the receiving vessel (e.g., a

beaker or flask).

To ensure a quantitative transfer, rinse the weigh boat with a small amount of the desired

solvent, and add the rinsate to the receiving vessel.

Slowly add the remaining solvent to the receiving vessel containing the powder.

If necessary, gently swirl or stir the mixture to facilitate dissolution.

Ensure the final solution container is clearly and accurately labeled with the chemical name,

concentration, date, and your initials.

Disposal Plan
Proper disposal of 4-Methoxysalicylic Acid and any contaminated materials is critical for

laboratory safety and environmental protection.

1. Waste Collection and Segregation:

All solid waste contaminated with 4-Methoxysalicylic Acid (e.g., used gloves, weigh boats,

bench paper) should be placed in a designated, sealed, and clearly labeled hazardous waste

container.

Unused or excess 4-Methoxysalicylic Acid powder should also be disposed of as

hazardous waste.

Solutions of 4-Methoxysalicylic Acid should be collected in a separate, compatible, and

clearly labeled liquid hazardous waste container. Do not mix with other waste streams unless
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compatibility has been verified.

2. Disposal Method:

The recommended method for the disposal of 4-Methoxysalicylic Acid is through a

licensed professional waste disposal service.

A common disposal technique for this type of organic compound is incineration. The material

may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.

Never dispose of 4-Methoxysalicylic Acid down the drain or in the regular trash.

3. Decontamination:

All glassware and equipment that have come into contact with 4-Methoxysalicylic Acid
should be thoroughly decontaminated.

Wash contaminated surfaces and equipment with an appropriate solvent, followed by soap

and water. Collect all rinsate as hazardous liquid waste.

Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of 4-Methoxysalicylic Acid.
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Start: Handling 4-Methoxysalicylic Acid

Preparation:
- Don full PPE

- Prepare fume hood

Weighing:
- Inside fume hood
- Use weigh boat

- Avoid dust

Dissolving:
- Transfer powder

- Add solvent
- Mix gently

Experimental Use

Spill Occurred?

Spill Cleanup:
- Follow spill protocol

- Dispose of cleanup materials as hazardous waste

Yes

Waste Collection:
- Segregate solid and liquid waste

- Label containers

No

Disposal:
- Use licensed disposal service

- Incineration recommended

Decontamination:
- Clean glassware and surfaces

- Collect rinsate as waste

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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